Cas no 139584-06-8 (Fluoranthenamine,ar-methyl- (9CI))

Fluoranthenamine,ar-methyl- (9CI) structure
139584-06-8 structure
Product Name:Fluoranthenamine,ar-methyl- (9CI)
CAS No:139584-06-8
MF:C17H13N
MW:231.291824102402
CID:232999
PubChem ID:178545
Update Time:2025-04-19

Fluoranthenamine,ar-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Fluoranthenamine,ar-methyl- (9CI)
    • 2-methylfluoranthen-1-amine
    • Fluoranthenamine, ar-methyl-
    • ar-Methylfluoranthenamine
    • 139584-06-8
    • DTXSID10161116
    • Inchi: 1S/C17H13N/c1-10-9-11-5-4-8-13-12-6-2-3-7-14(12)16(15(11)13)17(10)18/h2-9H,18H2,1H3
    • InChI Key: JHHJTCJHSMJYJB-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC2=CC=CC3C4C=CC=CC=4C=1C=32

Computed Properties

  • Exact Mass: 231.10489
  • Monoisotopic Mass: 231.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.281
  • Boiling Point: 453°Cat760mmHg
  • Flash Point: 252.3°C
  • Refractive Index: 1.862
  • PSA: 26.02
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